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Compound of Interest

Compound Name:
L-Asparagine-amide-15N

monohydrate

Cat. No.: B12059991 Get Quote

An In-Depth Technical Guide to the Safety and Handling of L-Asparagine-amide-15N
Monohydrate

This guide provides comprehensive safety and handling information for L-Asparagine-amide-
15N monohydrate, tailored for researchers, scientists, and drug development professionals.

The information is compiled from various safety data sheets and product information sources.

Substance Identification and Properties
L-Asparagine-amide-15N monohydrate is a stable isotope-labeled version of the non-

essential amino acid L-asparagine.[1] It is primarily used in research settings, such as

biomolecular NMR and metabolomics, as a tracer or labeled standard to investigate the

structure, dynamics, and binding of biological macromolecules.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula C₄H₈N(¹⁵N)O₃ · H₂O

Molecular Weight 151.13 g/mol [3][4]

CAS Number 204451-47-8 [4]

Appearance Solid

Melting Point 233-235 °C (decomposes)

Solubility
Soluble in water (50 mg/ml),

heating may be required.
[5]

Storage Temperature
Room temperature, away from

light and moisture.

Isotopic Purity ≥98 atom % ¹⁵N [6]

Hazard Identification and Toxicology
Based on available safety data sheets for the unlabeled and labeled compound, L-Asparagine

monohydrate is not classified as a hazardous substance or mixture.[7] However, it should be

handled in accordance with good occupational hygiene and safety practices.[8]

Toxicological Summary:

Acute Toxicity: No acute toxicity information is available for this specific product.[9] It is not

expected to be acutely toxic.[10]

Skin Corrosion/Irritation: Not classified as a skin irritant.[10]

Eye Damage/Irritation: Not classified as an eye irritant.[10]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or

OSHA.
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Other: To the best of current knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated.

Table 2: Toxicological Data

Test Species Route Duration Result Source

Repeated

Dose Toxicity
Rat Oral 2,160 h

NOAEL:

1,650 mg/kg
*

Value is given

in analogy to

the unlabeled

substance, L-

asparagine.

Safety and Handling Procedures
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure.

Engineering Controls: Ensure the workstation has good ventilation.[8] Local and general

ventilation should be used to control dust levels.[7]

Eye/Face Protection: Wear safety glasses with side shields or goggles conforming to EN166

or OSHA's 29 CFR 1910.133 regulations.[11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected

prior to use. Dispose of contaminated gloves after use in accordance with good laboratory

practices.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[11]

Respiratory Protection: If dust is generated and exposure limits may be exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved particulate respirator (e.g., P1 or P2
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filter).[10][11]

Handling
Adopt standard laboratory hygiene measures to ensure safe handling.

Avoid contact with skin, eyes, and clothing.[11]

Avoid the formation and inhalation of dust.[11]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[8][11]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

Storage
Proper storage is necessary to maintain the compound's integrity.

Store in a tightly closed container in a well-ventilated place.[8]

Keep the container in a cool, dry location.[8]

Store at room temperature, protected from light and moisture.[1]

Incompatible Materials: Avoid strong oxidizing agents.[11]

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[8]

In Case of Skin Contact: Wash the affected area with plenty of soap and water.[8] Take off

any contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact

lenses if present and easy to do. Continue rinsing.

If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[8] Do

NOT induce vomiting.[7]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry powder, or foam.[8]

Specific Hazards: The substance is combustible.[10] Toxic fumes, such as nitrogen oxides

and carbon oxides, may be released in a fire.[8]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[8]

Accidental Release Measures
Personal Precautions: For non-emergency personnel, avoid dust inhalation and evacuate the

area. For emergency responders, use the personal protective equipment outlined in section

3.1.[8]

Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water.[7][10]

Containment and Cleanup: Mechanically recover the product (sweep or vacuum up).[8] Avoid

generating dust. Place the spilled material into a suitable, labeled container for disposal.[10]

Ventilate the affected area after cleanup is complete.[7]

Experimental Protocols and Applications
L-Asparagine-amide-15N monohydrate serves as a valuable tool in biochemical and medical

research. Its primary application is as an isotopic tracer to follow the metabolic fate of

asparagine in various biological systems using mass spectrometry or NMR.

Example Protocol: Isotopic Tracing in Cell Lysates
The following methodology is adapted from a study investigating protein repair mechanisms,

demonstrating a typical use-case for an amide-15N labeled amino acid.[12]

Objective: To determine if amide-15N from a donor molecule can be incorporated into a

deamidated peptide in the presence of cell lysate.

Materials:
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Target protein or peptide (e.g., aged Human Serum Albumin - HSA)

Cell lysate (e.g., from HT29 cell line)

S-adenosyl methionine (SAM)

Adenosine triphosphate (ATP)

L-Asparagine-amide-15N monohydrate (as the nitrogen donor)

Phosphate-buffered saline (PBS)

Nano-LC-MS/MS system

Methodology:

Reaction Mixture Preparation: In a microcentrifuge tube, combine the following in PBS to the

specified final concentrations:

Aged HSA: 1 mg/mL

HT29 cell lysate: 1 mg/mL

SAM: 100 µM

ATP: 100 µM

L-Asparagine-amide-15N monohydrate: 100 µM

Incubation: Prepare replicate samples. Incubate one set at 37°C and a control set at 4°C for

4 hours.[12]

Sample Preparation for MS: Following incubation, subject the samples to standard

proteomics preparation steps, including reduction, alkylation, and tryptic digestion, to

generate peptides for analysis.

LC-MS/MS Analysis: Analyze the digested samples using a nano-LC system coupled to a

high-resolution mass spectrometer (e.g., Orbitrap).[12]
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Data Analysis: Monitor the mass of the target peptide that is known to undergo deamidation.

A mass shift corresponding to the incorporation of a ¹⁵N atom in the repaired asparagine

residue (a mass increase of approximately 1 Da compared to the native peptide) in the 37°C

sample relative to the 4°C control would provide evidence of the enzymatic repair activity.[12]

Visualized Workflows and Relationships
Standard Handling Workflow
The following diagram illustrates a standard workflow for handling L-Asparagine-amide-15N
monohydrate in a laboratory setting.
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Preparation & Handling

Experimentation & Disposal

Receive Compound

Store at Room Temp
(Dry, Dark Location)

Log in inventory

Don PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid in Ventilated Area
(e.g., Fume Hood or Balance Shield)

Solubilize in Water
(Heat if Necessary)

Use in Experiment
(e.g., Isotopic Labeling)

Collect Waste
(Aqueous & Solid)

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Caption: Standard laboratory workflow for L-Asparagine-amide-15N monohydrate.
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Risk Assessment and Mitigation
This diagram outlines the logical steps for assessing and mitigating risks associated with

handling this chemical.

Start: Handling Chemical

Identify Potential Hazards

Primary Hazards:
- Dust Inhalation

- Skin/Eye Contact
Assess Risk Level

Low Risk
(Small Quantities, Infrequent Use)

Low Exposure

Higher Risk
(Large Quantities, Frequent Use)

Potential for Dust

Implement Control Measures
Engineering Controls:

- Fume Hood
- Ventilated Balance Enclosure

Standard PPE:
- Gloves

- Safety Goggles
Review & Monitor Procedures

Click to download full resolution via product page

Caption: Logical flow for risk assessment and mitigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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